3-(Dimethylamino)-1-naphthalen-2-ylprop-2-en-1-one

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 3-(dimethylamino)-1-naphthalen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H15NO/c1-16(2)10-9-15(17)14-8-7-12-5-3-4-6-13(12)11-14/h3-11H,1-2H3
• InChI Key: IUVYDBZSZDZCMG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC2=CC=CC=C2C=C1

Description

3-(Dimethylamino)-1-naphthalen-2-ylprop-2-en-1-one is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2'-Acetonaphthone (10 0 g, 58 mmol, [93-08-3]) was dissolved in 20 mL of N,N-dimethylformamide dimethylacetal [4637-24-5] and the mixture was heated under reflux for 14 hours. The mixture was then cooled, concentrated, and the crystalline residue was recrystallized from cyclohexane to give the title product as orange crystals (9.88 g, 76%). mp 100° -101° . Calc'd for C15H15NO: C 79.97%, H 6.71 %, N 6.22%; found: C 79.71%, H 6.76%, N 6.51%. NMR (CDCl3): 8.40 (s, 1 H); 8.00-7.83 (m, 5 H); 7.54-7.51 (m, 2 H); 5.86 (d, 1 H); 3.33-2.83 (br d, 6 H). Mass spec 226 (M +H+).